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Compound of Interest

Compound Name: Anthracene-D10

Cat. No.: B048595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
Anthracene-D10. The information is compiled to ensure the safe use of this compound in
research and development settings.

Chemical and Physical Properties

Anthracene-D10 is a deuterated form of anthracene, a polycyclic aromatic hydrocarbon (PAH).
[1] It is a beige-yellow solid and is sensitive to light.[2] The substitution of hydrogen with
deuterium atoms can alter the metabolic stability of the molecule, a principle utilized in drug
development.[3][4]

Table 1: Physical and Chemical Properties of Anthracene-D10
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Property Value References
Chemical Formula C14D1o0 [51[6]

Molecular Weight 188.29 g/mol [L15107118119]
CAS Number 1719-06-8 [1[5][6][71[9][10]
Appearance Beige-yellow solid [2]

Melting Point 210-215 °C [7][10]

Boiling Point 340 °C [71[10]

Flash Point 121 °C (249.8 °F) - closed cup [21[7]

Solubility Insoluble in water [11]

Isotopic Purity =98 atom % D [7]

Hazard Identification and Classification

Anthracene-D10 is classified as a hazardous substance. It is crucial to understand its potential
health and environmental effects.

Table 2: GHS Hazard Classification for Anthracene-D10
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Hazard Class Hazard Statement Pictogram Signal Word
Skin Irritation H315: Causes skin )
L GHSO07 Warning
(Category 2) irritation
Eye Irritation H319: Causes serious .
S GHSO07 Warning
(Category 2) eye irritation
Specific target organ
toxicity — single H335: May cause ]
. L GHSO07 Warning
exposure (Category respiratory irritation
3), Respiratory system
Hazardous to the
aguatic environment, H400: Very toxic to ]
o GHS09 Warning
acute hazard aquatic life
(Category 1)
Hazardous to the )
) ] H410: Very toxic to
aquatic environment, o ] ]
aquatic life with long GHSO09 Warning

long-term hazard

(Category 1)

lasting effects

References:[5][7][8][11][12][13][14]

Potential Health Effects:[2]

o Eye: Causes serious eye irritation.[5][8][12]

o Skin: Causes skin irritation.[5][8][12] Contact may lead to a phototoxic and photoallergic

response, characterized by swelling and blistering.[2]

 Ingestion: May cause gastrointestinal irritation with symptoms like nausea, vomiting, and

diarrhea.[2]

 Inhalation: May cause respiratory tract irritation.[2][5][12]

» Chronic: Prolonged or repeated skin contact, especially with UV light exposure, can cause

dermatitis and photosensitization.[2] There is some concern that this material can cause
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cancer or mutations, but there is not enough data to make an assessment.[11]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict safety protocols is mandatory when handling Anthracene-D10.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

Caption: Required Personal Protective Equipment Workflow.

Handling and Storage Protocol

Proper handling and storage are critical to maintain the integrity of the compound and ensure
safety.

e Handling:
o Wash hands thoroughly after handling and before eating.[2]
o Avoid contact with eyes, skin, and clothing.[2][5]
o Minimize dust generation and accumulation.[2]

o Use in a well-ventilated area.[2][11] Provide appropriate exhaust ventilation where dust is
formed.[5][12]

o Keep the container tightly closed when not in use.[2]
o Storage:
o Store in a cool, dry, well-ventilated area.[2]
o Keep away from incompatible substances such as strong oxidizing agents.[2]

o Store protected from light and moisture.[1][2][12]
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o Keep the container tightly closed.[11]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate exposure and environmental
contamination.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://dl.novachem.com.au/sds/assets/novachem.sds.DLM-102.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Anthracene-D10 Spill Response Protocol

Spill or Leak Occurs

Wear appropriate PPE
(See PPE Workflow)

l

( Ensure adequate ventilation )

l

Prevent further leakage or spillage
if safe to do so

l i

. Do not let chemical enter the environment/
Vacuum or sweep up material

drains
Place into a suitable, closed
disposal container
( Clean spill area )

Report the incident

Click to download full resolution via product page

Caption: Protocol for Accidental Release or Spill.
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First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an exposure.

Table 3: First-Aid Procedures for Anthracene-D10 Exposure

Exposure Route First-Aid Procedure References

Immediately flush eyes with
plenty of water for at least 15
minutes. Remove contact
Eye Contact ] [2]1[5][11][13]
lenses if present and easy to
do. Continue rinsing. Get

medical aid.

Flush skin with plenty of water.
Remove contaminated clothing

Skin Contact and shoes. Get medical aid if [2][11][12]
irritation develops and persists.

Wash clothing before reuse.

Remove to fresh air. If not
breathing, give artificial
Inhalation respiration. If breathing is [21[5][11][12]
difficult, give oxygen. Get
medical aid.

Do NOT induce vomiting
unless directed by medical
ersonnel. Never give anythin
Ingestion g J _ yang [2][5][12]
by mouth to an unconscious
person. Rinse mouth with

water. Get medical aid.

Fire-Fighting Measures

While not highly flammable, Anthracene-D10 can burn.
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» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[2][5][12]

» Fire-Fighting Instructions: As in any fire, wear a self-contained breathing apparatus (SCBA)
in pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2]
During a fire, irritating and highly toxic gases may be generated.[2]

e Unusual Fire and Explosion Hazards: In sufficient quantity and reduced particle size, this
material is capable of creating a dust explosion.[2][11]

Toxicological and Ecological Information

Table 4: Toxicological and Ecotoxicity Data

Data Point Valuel/Information References

. LD50 = 4900 mg/kg (for non-
Acute Toxicity (Oral, mouse) [2]
deuterated Anthracene)

Not classifiable as to its
carcinogenicity (IARC, ACGIH,
NTP, or EPA).[12] However, it
) o is listed under "Coal tar
Carcinogenicity _ _ _
pitches" which are considered
known carcinogens by NTP
and Group 1 carcinogens by

IARC.[2]

Very toxic to aquatic life with
Ecotoxicit long-lasting effects.[5][11][12]
cotoxici
Y Do not let this chemical enter

the environment.[2]

] - Considered to be persistent,
Persistence and Degradability ) ) )
bioaccumulative, and toxic.[2]

Disposal Considerations
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Dispose of this material in accordance with all applicable federal, state, and local

environmental regulations.[5][11] Do not allow it to enter the environment.[2]

Transportation Information

Anthracene-D10 is regulated for transport.

UN Number: 3077

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (Anthracene-
d10)[5][11]

Transport Hazard Class: 9[5][11]
Packing Group: [[5][11]

Environmental Hazards: Yes (Marine Pollutant)[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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